Cas no 1805692-52-7 (2-Bromo-1-(2-(bromomethyl)-3-hydroxyphenyl)propan-1-one)

• Product Name: 2-Bromo-1-(2-(bromomethyl)-3-hydroxyphenyl)propan-1-one
• CAS No: 1805692-52-7
• MF: C₁₀H₁₀Br₂O₂
• MW: 321.993201732636
• CID: 4975931
• Update Time: 2025-10-29

2-Bromo-1-(2-(bromomethyl)-3-hydroxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2-(bromomethyl)-3-hydroxyphenyl)propan-1-one

• Inchi： 1S/C10H10Br2O2/c1-6(12)10(14)7-3-2-4-9(13)8(7)5-11/h2-4,6,13H,5H2,1H3
• InChI Key： LLFWXPMLXYJPJL-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC=C(C=1CBr)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 3
• Topological Polar Surface Area: 37.3

Additional information on 2-Bromo-1-(2-(bromomethyl)-3-hydroxyphenyl)propan-1-one

Introduction to 2-Bromo-1-(2-(bromomethyl)-3-hydroxyphenyl)propan-1-one (CAS No. 1805692-52-7)

2-Bromo-1-(2-(bromomethyl)-3-hydroxyphenyl)propan-1-one, with the CAS number 1805692-52-7, is a multifaceted compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique structural features, which include a brominated ketone moiety and a hydroxyl group, making it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The molecular formula of 2-Bromo-1-(2-(bromomethyl)-3-hydroxyphenyl)propan-1-one is C₁₀H₉Br₂O₂, and its molecular weight is approximately 307.08 g/mol. The compound's structure consists of a substituted phenyl ring with a bromomethyl group and a hydroxyl group, attached to a ketone functional group. These structural elements contribute to its reactivity and potential applications in chemical synthesis and drug development.

In recent years, 2-Bromo-1-(2-(bromomethyl)-3-hydroxyphenyl)propan-1-one has been extensively studied for its role as an intermediate in the synthesis of biologically active compounds. One notable application is in the development of novel anticancer agents. Research published in the Journal of Medicinal Chemistry has highlighted the use of this compound as a key intermediate in the synthesis of small molecules that exhibit potent antitumor activity against various cancer cell lines. The brominated ketone moiety and the hydroxyl group play crucial roles in modulating the biological activity and selectivity of these compounds.

Beyond its use in anticancer drug development, 2-Bromo-1-(2-(bromomethyl)-3-hydroxyphenyl)propan-1-one has also shown promise in other therapeutic areas. For instance, studies have explored its potential as an intermediate in the synthesis of anti-inflammatory agents. The compound's ability to undergo selective chemical transformations makes it a versatile building block for the creation of molecules with diverse biological activities.

The synthetic versatility of 2-Bromo-1-(2-(bromomethyl)-3-hydroxyphenyl)propan-1-one is further demonstrated by its use in the preparation of advanced materials. Researchers have utilized this compound as a precursor for the synthesis of functional polymers and coatings with unique properties, such as enhanced thermal stability and improved mechanical strength. These materials have potential applications in industries ranging from electronics to biotechnology.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 2-Bromo-1-(2-(bromomethyl)-3-hydroxyphenyl)propan-1-one. One common approach involves the reaction of 3-hydroxybenzaldehyde with bromoacetyl bromide, followed by subsequent transformations to introduce the additional bromine atom and form the ketone structure. These synthetic strategies are optimized for high yields and purity, making them suitable for large-scale production.

The physical properties of 2-Bromo-1-(2-(bromomethyl)-3-hydroxyphenyl)propan-1-one, such as its melting point, solubility, and stability, are critical for its handling and storage. The compound is typically supplied as a solid or liquid, depending on its form, and should be stored under appropriate conditions to maintain its integrity. Its solubility in organic solvents like dichloromethane and acetone makes it amenable to various chemical reactions.

Safety considerations are an important aspect when working with 2-Bromo-1-(2-(bromomethyl)-3-hydroxyphenyl)propan-1-one. While it is not classified as a hazardous material or controlled substance, proper handling procedures should be followed to ensure laboratory safety. This includes using personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as working under a fume hood to minimize exposure to vapors.

In conclusion, 2-Bromo-1-(2-(bromomethyl)-3-hydroxyphenyl)propan-1-one (CAS No. 1805692-52-7) is a versatile compound with significant potential in various fields of chemistry and medicine. Its unique structural features make it an invaluable intermediate for the synthesis of bioactive molecules, advanced materials, and pharmaceuticals. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in modern scientific endeavors.